molecular formula C12H11NO4 B8513965 Cyclopent-3-en-1-yl 4-nitrobenzoate CAS No. 61081-81-0

Cyclopent-3-en-1-yl 4-nitrobenzoate

Cat. No.: B8513965
CAS No.: 61081-81-0
M. Wt: 233.22 g/mol
InChI Key: UDMOQXNEXIIUKA-UHFFFAOYSA-N
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Description

Cyclopent-3-en-1-yl 4-nitrobenzoate is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

61081-81-0

Molecular Formula

C12H11NO4

Molecular Weight

233.22 g/mol

IUPAC Name

cyclopent-3-en-1-yl 4-nitrobenzoate

InChI

InChI=1S/C12H11NO4/c14-12(17-11-3-1-2-4-11)9-5-7-10(8-6-9)13(15)16/h1-2,5-8,11H,3-4H2

InChI Key

UDMOQXNEXIIUKA-UHFFFAOYSA-N

Canonical SMILES

C1C=CCC1OC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-cyclopentene-1-ol (7.0 g, 83.0 mmol) and Et3N (14.5 g, 143.0 mmol) in CH2Cl2 (200 mL) was added 4-nitrobenzoyl chloride (18.5 g, 100.0 mmol) as solid in several portions over a period of 30 min. The resulting suspension was stirred at rt over night. The precipitate was filtered off and the filtrate was washed with water and brine. The organic layer was dried over MgSO4 and concentrated. The residue was purified by flash chromatography (Biotage SP1; column 40M; TLC method: n-hexane/ethyl acetate 9/1; Rf=0.50), affording the title product (15.6 g, yield 81%). 1H NMR δ 8.28 (d, J=8.9 Hz, 2H), 8.20 (d, J=8.9 Hz, 2H), 5.81 (m, 2H), 5.69 (m, 1H), 2.95 (m, 2H), 2.61 (m, 2H).
Quantity
7 g
Type
reactant
Reaction Step One
Name
Quantity
14.5 g
Type
reactant
Reaction Step One
Quantity
18.5 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Yield
81%

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